3-Chloropyrazolo[1,5-a]pyridine

• IUPAC Name: 3-chloropyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C7H5ClN2/c8-6-5-9-10-4-2-1-3-7(6)10/h1-5H
• InChI Key: BFRWBELZDURTKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=NN2C=C1)Cl
• Molecular Formula: C7H5ClN2
• Molecular Weight: 152.58 g/mol

Description

3-Chloropyrazolo[1,5-a]pyridine is a chemical compound with the CAS Number: 1799439-18-1. It has a molecular weight of 152.58 and its IUPAC name is 3-chloropyrazolo [1,5-a]pyridine. It is a solid at room temperature.

Synthesis Analysis

While specific synthesis methods for this compound were not found, there are related studies on the synthesis of pyrazolo[1,5-a]pyridine derivatives. For instance, one study described the synthesis of pyrazolo[1,5-a]pyridine derivatives as TRK inhibitors. Another study discussed a direct [3 + 2]-cycloaddition of N-aminopyridinium ylides and ynals to build the pyrazolo[1,5-a]pyridine core.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H5ClN2/c8-6-5-9-10-4-2-1-3-7(6)10/h1-5H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. .

Scientific Research Applications

Synthetic Approaches and Optical Properties

"3-Chloropyrazolo[1,5-a]pyridine" derivatives are of significant interest in the field of chemistry due to their diverse applications, including material science and pharmaceuticals. Notably, these compounds exhibit unique optical properties. For instance, a series of pyrazolo[1,5-a]pyridine-containing 2,5-diaryl-1,3,4-oxadiazole derivatives demonstrated absorption peaks ranging from 264 nm to 303 nm and exhibited blue fluorescence in dilute solutions, indicating potential applications in fluorescence and organic electronics (He Yang et al., 2011).

Biomedical Applications

Biomedical research has also explored the utility of pyrazolo[1,5-a]pyridine derivatives. These compounds have been synthesized and evaluated for various biomedical applications, showcasing the versatility of these heterocyclic compounds in therapeutic development. For example, the synthesis of 1H-Pyrazolo[3,4-b]pyridines has been detailed, which are included in numerous patents and scientific publications, highlighting their potential in the biomedical field (Ana Donaire-Arias et al., 2022).

Chemical Synthesis and Inhibitory Effects

The chemical synthesis of these compounds can lead to products with significant ecto-5'-nucleotidase inhibitory effects and cytotoxic behavior, underscoring their potential in drug discovery and development (M. Miliutina et al., 2018). Additionally, the synthesis of 1H-pyrazolo[3,4-b]pyridine by using 2-chloronicotinic acid as the starting material has been reported, showcasing a straightforward method that is both cost-effective and environmentally friendly (Huang Bin & Zha Zhenglin, 2011).

Coordination Chemistry and Luminescent Properties

Further research into 2,6-bis(pyrazolyl)pyridines and related ligands has revealed their utility in coordination chemistry, with applications ranging from luminescent lanthanide compounds for biological sensing to iron complexes showing thermal and photochemical spin-state transitions (M. Halcrow, 2005). These findings underscore the functional versatility of pyrazolo[1,5-a]pyridine derivatives in developing advanced materials and sensors.

Mechanism of Action

While the specific mechanism of action for 3-Chloropyrazolo[1,5-a]pyridine was not found, a related study on pyrazolo[1,5-a]pyridine derivatives as TRK inhibitors was identified. TRKs are associated with cell proliferation and differentiation, and their continuous activation and overexpression can cause cancer.

Safety and Hazards

The safety information for 3-Chloropyrazolo[1,5-a]pyridine includes the GHS07 pictogram and the signal word "Warning". Hazard statements include H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Future Directions

A study on pyrazolo[1,5-a]pyridine derivatives as TRK inhibitors suggested that these compounds, particularly compound C03, have potential for further exploration. This could indicate potential future directions for research involving 3-Chloropyrazolo[1,5-a]pyridine.